Cas no 33527-22-9 (Thieno[3,4-f][1]benzothiole-4,8-dione)

• Product Name: Thieno[3,4-f][1]benzothiole-4,8-dione
• CAS No: 33527-22-9
• MF: C₁₀H₄O₂S₂
• MW: 220.267560005188
• CID: 918064
• PubChem ID: 288501
• Update Time: 2025-04-19

Thieno[3,4-f][1]benzothiole-4,8-dione Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-f][1]benzothiole-4,8-dione
• 4,8-Dihydrobenzo[1,2-b:4,5-c']dithiophen-4,8-dion
• 4,8-Dihydrobenzo< 1,2-b:4,5-c'> dithiophen-4,8-dion
• AC1L69P4
• AC1Q6KLK
• AR-1H8951
• benzo[1,2-b:4,5-c']bisthiophene-4,8-dione
• CTK4H0756
• NSC149713
• Thiopheno(3,4-f)benzo(b)thiophene-4,8-dione
• Thiopheno[3,4-f]benzo[b]thiophene-4,8-dione
• benzo[1,2-b:4,5-c']-dithiophene-4,8-dione
• NSC-149713
• THIENO(3',4':4,5)BENZO(1,2-B)THIOPHENE-4,8-DIONE
• 44MDA1T45K
• SCHEMBL10051615
• 33527-22-9
• NSC 149713
• BENZO(1,2-B:4,5-C')DITHIOPHENE-4,8-DIONE
• UNII-44MDA1T45K
• DTXSID30187171
• thieno[3,4-f]benzothiophene-4,8-dione

• Inchi： 1S/C10H4O2S2/c11-8-5-1-2-14-10(5)9(12)7-4-13-3-6(7)8/h1-4H
• InChI Key： BZBRPSXQMGGREP-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C3=CSC=C3C(C1=2)=O)=O

Computed Properties

• Exact Mass: 219.96532
• Monoisotopic Mass: 219.96527171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.595
• Boiling Point: 408°C at 760 mmHg
• Flash Point: 200.6°C
• Refractive Index: 1.736
• PSA: 34.14
• LogP: 2.58500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones